Cas no 475041-45-3 (2-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid)

• Product Name: 2-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• CAS No: 475041-45-3
• MF: C₁₆H₁₄FNO₄S
• MW: 335.350066661835
• CID: 3102312
• PubChem ID: 3578422
• Update Time: 2025-06-12

2-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• <br>2-(4-Fluoro-benzenesulfonyl)-1,2,3,4-tetrahydro-isoquinoline-3-carboxylic a cid
• 2-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• EN300-00553
• SR-01000009821-1
• Z45557495
• 2-[(4-fluorophenyl)sulfonyl]-1,2,3,4-tetrahydro-3-isoquinolinecarboxylic acid
• 2-[(4-fluorophenyl)sulfonyl]-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• SR-01000009821
• EU-0086858
• STK724338
• BAS 03049492
• 475041-45-3
• 2-((4-fluorophenyl)sulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• AKOS005169962
• SCHEMBL26616353
• F0896-0434
• AF-399/40881195
• 2-(4-fluorophenyl)sulfonyl-3,4-dihydro-1H-isoquinoline-3-carboxylic Acid
• AKOS000114922
• C16H14FNO4S
• G35023
• Oprea1_625154
• 2-((4-fluorophenyl)sulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylicacid
• 2-(4-Fluoro-benzenesulfonyl)-1,2,3,4-tetrahydro-isoquinoline-3-carboxylic acid
• Oprea1_877636

• Inchi： 1S/C16H14FNO4S/c17-13-5-7-14(8-6-13)23(21,22)18-10-12-4-2-1-3-11(12)9-15(18)16(19)20/h1-8,15H,9-10H2,(H,19,20)
• InChI Key： DCXJUPGLJRGMGW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(N1CC2C=CC=CC=2CC1C(=O)O)(=O)=O

Computed Properties

• Exact Mass: 335.06275726Da
• Monoisotopic Mass: 335.06275726Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 83.1Ų

Additional information on 2-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid

Introduction to 2-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid (CAS No. 475041-45-3)

2-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 475041-45-3, belongs to the tetrahydroisoquinoline class of molecules, which are well-documented for their diverse biological activities. The presence of a 4-fluorobenzenesulfonyl group in its structure introduces additional pharmacophoric features, making it a promising candidate for further exploration in drug discovery and development.

The structural framework of 2-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid combines the characteristic scaffold of tetrahydroisoquinolines with the electron-withdrawing and aromatic properties of the 4-fluorobenzenesulfonyl moiety. This combination is particularly intriguing from a medicinal chemistry perspective, as it may modulate the compound's solubility, bioavailability, and interaction with biological targets. The fluoro substituent is known to enhance metabolic stability and binding affinity in many drug molecules, while the sulfonyl group can contribute to hydrogen bonding interactions and further tune pharmacological properties.

In recent years, there has been a surge in research focused on tetrahydroisoquinoline derivatives due to their potential as therapeutic agents. These compounds exhibit a wide range of biological activities, including neuroprotective, anti-inflammatory, and anticancer effects. The introduction of the 4-fluorobenzenesulfonyl group into the tetrahydroisoquinoline core may enhance these properties by improving binding affinity to specific enzymes or receptors. For instance, studies have shown that modifications at the 3-position of the tetrahydroisoquinoline ring can significantly influence its pharmacological profile.

One of the most compelling aspects of 2-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid is its potential as a precursor for more complex drug candidates. The carboxylic acid functionality at the 3-position provides a handle for further chemical modifications, allowing medicinal chemists to explore diverse analogues with tailored biological activities. This flexibility is crucial in drug discovery pipelines, where iterative optimization is often required to achieve desired efficacy and safety profiles.

Recent advancements in computational chemistry have enabled more efficient screening and design of novel heterocyclic compounds like 2-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid. Molecular docking studies have been instrumental in predicting how this compound might interact with biological targets such as kinases or ion channels. These virtual screening approaches have accelerated the identification of lead compounds that warrant further experimental validation.

The synthesis of 2-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid presents both challenges and opportunities for synthetic chemists. The construction of the tetrahydroisoquinoline core typically involves cyclization reactions followed by functional group transformations. The incorporation of the 4-fluorobenzenesulfonyl group requires careful consideration to ensure regioselectivity and high yields. Modern synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric synthesis techniques, have improved access to complex heterocycles like this one.

In conclusion,2-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid (CAS No. 475041-45-3) represents an exciting area of research with significant potential in pharmaceutical development. Its unique structural features and predicted biological activities make it a valuable scaffold for designing novel therapeutic agents. As our understanding of molecular interactions continues to evolve,this compound will likely play an important role in future drug discovery efforts, particularly in addressing complex diseases where targeted therapies are needed.